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Compound of Interest

5-Bromo-2,2-dimethylindoline
Compound Name:

hydrochloride
CAS No.: 2230913-73-0
Cat. No.: B2792706

Get Quote

\ J

Document Control:
o Target Compound: 5-Bromo-2,2-dimethylindoline hydrochloride[1]
e CAS Registry Number: 2230913-73-0[1]

* Document Type: Technical Whitepaper & Risk Management Protocol

Molecular Profile & Physicochemical Dynamics
Chemical Identity & Structural Logic

This compound is a specialized heterocyclic building block, distinct from the more common 3,3-
dimethylindolenine derivatives used in cyanine dye synthesis. The 2,2-dimethyl substitution
pattern sterically hinders the C2 position, forcing electrophilic substitutions to occur on the
aromatic ring or allowing selective functionalization of the secondary amine nitrogen (
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The hydrochloride salt form is engineered for kinetic stability. Free indolines are prone to

spontaneous oxidation (dehydrogenation) to indoles or formation of colored impurities upon

exposure to air. The protonation of the amine (

) deactivates the lone pair, preventing oxidative degradation during storage.

Property Data Specification
5-Bromo-2,2-dimethyl-2,3-dihydro-1H-indole
IUPAC Name )
hydrochloride
CAS Number 2230913-73-0

Molecular Formula

Molecular Weight 262.57 g/mol
Appearance Off-white to beige crystalline solid
- Soluble in Water, Methanol, DMSO; Insoluble in
Solubility
Hexanes, Et20
o Weakly acidic in agueous solution (Amine
Acidity

hydrochloride)

Stability & Storage Architecture

Critical Insight: As a halogenated amine salt, this compound is hygroscopic. Moisture uptake

does not just cause clumping; it can lead to hydrolysis of the salt equilibrium, potentially

liberating trace amounts of HCI gas or accelerating discoloration.

e Primary Storage: Desiccated environment at Room Temperature (RT).

e Long-Term Preservation: Inert atmosphere (

or

) is recommended to prevent slow oxidative debromination or ring oxidation.
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GHS Hazard Assessment & Toxicological

Mechanisms
The "Research Chemical" Paradox

While some commercial databases list this compound as "Not Classified" due to a lack of
historical toxicity data, scientific integrity dictates treating it as a functional hazard. Based on
Structure-Activity Relationships (SAR) of analogous halogenated indolines, the following
hazards are projected with high confidence:

o Skin/Eye Irritation (H315/H319): The hydrochloride moiety releases protons upon contact
with moisture in mucous membranes, causing immediate irritation.

e STOT-SE (H335): Dust inhalation will irritate the upper respiratory tract.

Mechanism of Action (Toxicity)

The diagram below illustrates the projected interaction pathway upon exposure, guiding the
selection of Personal Protective Equipment (PPE).
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Figure 1: Projected mechanism of irritation. The dual action of acidic hydrolysis and organic
membrane penetration necessitates barrier protection.

Operational Handling & Synthesis Integration
Standard Handling Protocol

o Engineering Controls: All open handling must occur within a certified Chemical Fume Hood.

o PPE Matrix:
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o Gloves: Nitrile (0.11 mm minimum thickness). Latex is permeable to halogenated
aromatics.

o Eye Protection: Chemical splash goggles (ANSI Z87.1). Safety glasses are insufficient for
fine powders.

Protocol: Safe "Free-Basing" for Synthesis

Researchers often require the free base (neutral amine) for nucleophilic substitution reactions
(e.g., Buchwald-Hartwig coupling or Alkylation). The HCI salt must be neutralized in situ or prior
to reaction.

Objective: Convert 5-Bromo-2,2-dimethylindoline HCI to its neutral, organic-soluble free base.
Step-by-Step Methodology:

e Dissolution: Suspend the HCI salt (1.0 eq) in Dichloromethane (DCM) or Ethyl Acetate. The
salt will likely remain suspended (heterogeneous).

o Neutralization: Add Saturated Aqueous Sodium Bicarbonate (

) or 1M NaOH (1.5 eq) slowly.

o Observation: Evolution of gas (
) if using bicarbonate. The solid will dissolve as it converts to the lipophilic free base.
» Phase Separation: Transfer to a separatory funnel. Shake vigorously and vent.

o Extraction: Collect the organic layer. Back-extract the aqueous layer once with fresh organic
solvent.

e Drying: Dry the combined organics over Anhydrous Sodium Sulfate (

).

e Concentration: Filter and concentrate in vacuo.

o Caution: The resulting oil/solid is oxidatively unstable. Use immediately.
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Figure 2: Workflow for converting the stable HCI salt into the reactive free base form for
synthesis.
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Emergency Response Architecture

This section details self-validating response loops. Do not rely on memory; verify neutralization.
Ocular Exposure (Critical)

o Immediate Flush: Irrigate eyes for 15 minutes minimum.[2][3][4]

» Validation: Do not stop flushing until pH paper touches the tear duct fluid (carefully) and
reads pH 7.0-7.5. If pH is acidic (<6), continue flushing. The HCl component makes this

time-critical.

Spillage & Containment[7]

e Dry Spill: Do not dry sweep (generates dust). Cover with a damp paper towel or use a HEPA
vacuum.

o Wet Spill (Solution):
o Cover with sodium bicarbonate (

) powder.

o Wait for bubbling to cease (neutralization verification).

o Absorb with vermiculite and dispose of as Halogenated Organic Waste.

Fire Fighting Measures

e Decomposition Products: Combustion will generate Hydrogen Chloride (HCI), Nitrogen
Oxides (NOx), and Hydrogen Bromide (HBr).

o Action: Firefighters must wear SCBA. Water spray may be used to suppress toxic vapors
(HCl is water-soluble), but containment of runoff is mandatory to prevent environmental

acidification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/12793097
https://www.benchchem.com/product/b2792706?utm_src=pdf-custom-synthesis#bc-rfq
https://www.hit2lead.com/building-blocks/4037329
https://www.fishersci.com/store/msds?partNumber=AAJ64219MD&productDescription=5-BRMO-2+-DEOXYURIDIN+98+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC107061000&productDescription=5-BROMOINDOLE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://www.benchchem.com/product/b2792706/docs#technical-safety-handling-guide-5-bromo-2-2-dimethylindoline-hydrochloride
https://www.benchchem.com/product/b2792706/docs#technical-safety-handling-guide-5-bromo-2-2-dimethylindoline-hydrochloride
https://www.benchchem.com/product/b2792706/docs#technical-safety-handling-guide-5-bromo-2-2-dimethylindoline-hydrochloride
https://www.benchchem.com/product/b2792706/docs#technical-safety-handling-guide-5-bromo-2-2-dimethylindoline-hydrochloride
https://www.benchchem.com/product/b2792706?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2792706?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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